Cas no 131723-84-7 ((7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan)

(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan structure
131723-84-7 structure
Product Name:(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan
CAS No:131723-84-7
MF:C20H24O7
MW:376.400366783142
CID:2078717
PubChem ID:21630005
Update Time:2025-04-21

(7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan Chemical and Physical Properties

Names and Identifiers

    • (7S,8R,7'S,8'S)-4,4',9,7'-tetrahydroxy-3,3'-dimethoxy-7,9'-epoxylignan
    • 4-[hydroxy-(4-hydroxy-3-methoxy-phenyl)-methyl]-2-(4-hydroxy-3-methoxy-phenyl)-3-hydroxymethyl-tetrahydro-furan
    • tanegool
    • 4-{(S)-hydroxy[(3S,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl]methyl}-2-methoxyphenol
    • 4-[(2S,3R,4S)-4-[(S)-hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2-methoxyphenol
    • Q27138535
    • CHEBI:70196
    • 4-((2S,3R,4S)-4-((S)-hydroxy-(4-hydroxy-3-methoxyphenyl)methyl)-3-(hydroxymethyl)oxolan-2-yl)-2-methoxyphenol
    • CHEMBL1668113
    • 131723-84-7
    • 4-((S)-hydroxy((3S,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl)methyl)-2-methoxyphenol
    • Inchi: 1S/C20H24O7/c1-25-17-7-11(3-5-15(17)22)19(24)14-10-27-20(13(14)9-21)12-4-6-16(23)18(8-12)26-2/h3-8,13-14,19-24H,9-10H2,1-2H3
    • InChI Key: MWQRAOGWLXTMIC-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(C(C2C(CO)C(C3C=C(OC)C(O)=CC=3)OC2)O)C=1

Computed Properties

  • Exact Mass: 376.15220310Da
  • Monoisotopic Mass: 376.15220310Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 109Ų
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